Cas no 104421-21-8 (Dup-721)

Dup-721 is a broad-spectrum oral active antimicrobial agent, which is effective against a variety of clinically sensitive and drug-resistant bacteria, especially M. tuberculosis
Dup-721 structure
Dup-721 structure
Product Name:Dup-721
CAS No:104421-21-8
Molecular Formula:C14H16N2O4
Molecular Weight:276.28784
CID:145914
PubChem ID:9882056

Dup-721 Properties

Names and Identifiers

    • Acetamide,N-[[(5S)-3-(4-acetylphenyl)-2-oxo-5-oxazolidinyl]methyl]-
    • 4-acetylphenyloxooxazolidinylmethylacetamide
    • Acetamide, N-((3-(4-acetylphenyl)-2-oxo-5-oxazolidinyl)methyl)-, (S)-
    • Dup 721
    • Dup-721
    • N-{[3-(4-acetylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
    • CS-0226367
    • CHEMBL6462
    • MS-23925
    • N-[[(5S)-3-(4-Acetylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
    • AKOS030565897
    • (S)-N-((3-(4-acetylphenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
    • 104421-21-8
    • SCHEMBL4402113
    • EX-A5431
    • G15991
    • DA-63056
    • InChIKey: POXUJOYUVLWPQN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H16N2O4/c1-9(17)11-3-5-12(6-4-11)16-8-13(20-14(16)19)7-15-10(2)18/h3-6,13H,7-8H2,1-2H3,(H,15,18)
    • SMILES: C(C1C=CC(N2CC(CNC(=O)C)OC2=O)=CC=1)(=O)C

Computed Properties

  • Exact Mass: 276.11108
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 276.11100700g/mol
  • Heavy Atom Count: 20
  • Complexity: 402
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 75.7Ų

Experimental Properties

  • PSA: 75.71

Dup-721 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007IAJ-5mg
Acetamide,N-[[(5S)-3-(4-acetylphenyl)-2-oxo-5-oxazolidinyl]methyl]-
104421-21-8 98%
5mg
$264.00
Ambeed
A361051-1mg
(S)-N-((3-(4-Acetylphenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
104421-21-8 97%
1mg
$65.0
ChemScence
CS-0226367-5mg
Dup-721
104421-21-8 98.01%
5mg
$160.0 2022-04-28
eNovation Chemicals LLC
Y1299861-1g
(S)-N-((3-(4-acetylphenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
104421-21-8 95%
1g
$3000 2024-06-03
MedChemExpress
HY-139618-5mg
Dup-721
104421-21-8 98.01%
5mg
¥1600 2024-04-21

Dup-721 Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:104421-21-8)Dup-721
A1009151
Purity:99%/99%/99%/99%
Quantity:10mg/25mg/50mg/100mg
Price($):239.0/410.0/587.0/830.0